3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)benzylamine

• IUPAC Name: [3,5-dimethyl-4-(2,2,2-trifluoroethoxy)phenyl]methanamine
• InChI: InChI=1S/C11H14F3NO/c1-7-3-9(5-15)4-8(2)10(7)16-6-11(12,13)14/h3-4H,5-6,15H2,1-2H3
• InChI Key: CLIXNLMPJXHTRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCC(F)(F)F)C)CN
• Molecular Formula: C11H14F3NO
• Molecular Weight: 233.23 g/mol

Description

3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)benzylamine, also known as N-methyl-N-trifluoroethoxybenzylamine, is an organic compound with the chemical formula C9H11F3NO. It is a colorless liquid that is soluble in many organic solvents and is used in a number of scientific applications. This compound has been studied for its potential use in pharmaceuticals, as a reagent in organic synthesis, and as a component of some pesticides. It has also been used as a catalyst in organic synthesis and as a stabilizer for some other organic compounds.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-4-(2,2,2-trifluoroethoxy)benzylamine is not fully understood. However, it is believed to interact with the enzyme acetylcholinesterase, which is involved in the transmission of nerve signals in the brain. This interaction is thought to lead to an inhibition of the enzyme, which could have beneficial effects in the treatment of Alzheimer’s disease.
Biochemical and Physiological Effects
3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)benzylamine has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the transmission of nerve signals in the brain. This inhibition could lead to an increase in the levels of acetylcholine, which could have beneficial effects in the treatment of Alzheimer’s disease. It has also been studied for its potential anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)benzylamine has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is soluble in many organic solvents. It is also relatively stable and has a low toxicity. However, this compound has some limitations for use in laboratory experiments. It is not very soluble in water, and it is not very stable in the presence of light and air.

Future Directions

There are several potential future directions for research on 3,5-dimethyl-4-(2,2,2-trifluoroethoxy)benzylamine. It could be studied further for its potential use in pharmaceuticals, as a reagent in organic synthesis, and as a component of some pesticides. It could also be studied for its potential use in the treatment of Alzheimer’s disease. Additionally, its potential anti-inflammatory and anti-oxidant effects could be studied further. Finally, its potential effects on other biochemical and physiological processes could be investigated.

Scientific Research Applications

3,5-Dimethyl-4-(2,2,2-trifluoroethoxy)benzylamine has been studied for its potential use in pharmaceuticals, as a reagent in organic synthesis, and as a component of some pesticides. It has been used as a catalyst in organic synthesis and as a stabilizer for some other organic compounds. It has also been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the transmission of nerve signals in the brain. This compound has also been studied for its potential use in the treatment of Alzheimer’s disease.